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Compound of Interest

Compound Name: The K4 peptide

Cat. No.: B12380517

Get Quote

Introduction and Principle of Action
The K4 peptide, with the sequence (KIAALKE)4, is a positively charged, synthetic α-helical

peptide. It operates as part of a high-affinity, specific, biorthogonal targeting system in

conjunction with its complementary negatively charged partner peptide, E4, which has the

sequence (EIAALEK)4.[1][2] The two peptides spontaneously self-assemble to form a stable

heterodimeric coiled-coil structure.[3]

This system enables highly selective targeting of specific cell populations. The strategy

involves two key components:

Target Cell Modification: The target cells are genetically engineered to express the K4
peptide on their outer membrane. This is typically achieved by fusing the K4 sequence to a

known transmembrane domain, anchoring the targeting peptide to the cell surface.[1]

Delivery Vehicle Functionalization: A therapeutic or imaging agent is encapsulated within a

nanocarrier, such as a liposome, which is surface-functionalized with the complementary E4

peptide.[1]
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When the E4-functionalized carrier is introduced, it will selectively bind to the K4-expressing

cells through the high-affinity coiled-coil interaction. This binding can trigger membrane fusion

between the liposome and the cell, leading to the direct delivery of the encapsulated cargo into

the cytoplasm of the target cell.[1][4] This method bypasses traditional endosomal pathways,

potentially increasing the therapeutic efficacy of the payload.[5]
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Start: Rink Amide Resin

1. Fmoc Deprotection
(20% piperidine in DMF)

2. Amino Acid Coupling
(Fmoc-AA-OH, DIC, Oxyma)

3. Wash
(DMF, DCM)

Repeat Cycle for
all 28 Amino Acids

Next amino acid

4. Cleavage from Resin
(TFA/TIS/Water cocktail)

Final amino acid

5. Precipitate & Lyophilize

6. RP-HPLC Purification

End: Pure K4 Peptide

 

Seed HeLa-K and
Control HeLa Cells

1. Incubate Cells (24h)

2. Add E4-Lipo-Dye
(e.g., 0.25 mM for 15 min)

3. Wash Cells 3x with
Culture Medium

4. Image with
Fluorescence Microscope

5. Quantify Fluorescence
(ImageJ or Flow Cytometry)

End: Confirm Selective Delivery

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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